Cas no 1216629-38-7 (N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride)

• Product Name: N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride
• CAS No: 1216629-38-7
• MF: C₁₃H₁₁ClFN₃S
• MW: 295.762943506241
• CID: 5444799
• Update Time: 2025-05-20

N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride

• Inchi： 1S/C13H10FN3S.ClH/c1-8-6-11-12(15-7-16-13(11)18-8)17-10-4-2-9(14)3-5-10;/h2-7H,1H3,(H,15,16,17);1H
• InChI Key： BIKUITFKYNGSRP-UHFFFAOYSA-N
• SMILES： C1N=C(NC2=CC=C(F)C=C2)C2C=C(C)SC=2N=1.[H]Cl

Additional information on N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride

Introduction to N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride (CAS No. 1216629-38-7)

N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride, identified by its CAS number CAS No. 1216629-38-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a 4-fluorophenyl group and a methyl substituent at the 6-position of the thieno[2,3-d]pyrimidine core enhances its pharmacological potential, making it a promising candidate for further exploration in medicinal chemistry.

The hydrochloride salt form of this compound ensures enhanced solubility and stability, which are critical factors for its formulation into viable pharmaceutical products. In recent years, there has been a surge in interest towards thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, inflammation, and infectious diseases. The unique structural features of N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride make it an attractive scaffold for designing novel drugs that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways involved in disease progression. For instance, studies have suggested that thienopyrimidine derivatives can inhibit enzymes such as kinases, which are often overexpressed in cancer cells. The 4-fluorophenyl group in particular has been shown to enhance binding affinity to biological targets due to its ability to engage in π-stacking interactions and hydrogen bonding. This feature is crucial for designing molecules with high selectivity and low toxicity.

In the realm of oncology, N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride has shown promise as an anti-proliferative agent. Preclinical studies have demonstrated its ability to disrupt the signaling pathways that drive tumor growth and metastasis. The methyl substituent at the 6-position further contributes to its pharmacological profile by influencing the compound's metabolic stability and bioavailability. These properties make it an ideal candidate for further development into a next-generation anticancer drug.

Beyond oncology, this compound has also been investigated for its potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and modulating inflammatory pathways can lead to significant therapeutic benefits. The structural features of N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride suggest that it may interact with inflammatory mediators and reduce excessive immune responses. This capability could make it a valuable asset in the management of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of fluorinated aromatic compounds is particularly noteworthy, as fluorine atoms can significantly alter the pharmacokinetic properties of a molecule by affecting its lipophilicity and metabolic clearance.

In conclusion, N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride (CAS No. 1216629-38-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely that N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine:hydrochloride will play an increasingly important role in addressing some of the most pressing medical challenges of our time.